Cas no 5747-92-2 (Ethyl 1-benzylpyrrolidine-3-carboxylate)

Ethyl 1-benzylpyrrolidine-3-carboxylate structure
5747-92-2 structure
Product Name:Ethyl 1-benzylpyrrolidine-3-carboxylate
CAS No:5747-92-2
MF:C14H19NO2
MW:233.30616402626
MDL:MFCD04039852
CID:46150
PubChem ID:329771076
Update Time:2025-04-18

Ethyl 1-benzylpyrrolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 1-benzylpyrrolidine-3-carboxylate
    • 1-Benzylpyrrolidine-3-carboxylic acid ethyl ester
    • 1-Benzyl-pyrrolidine-3-carboxylic acid ethyl ester
    • Ethyl 1-benzyl-pyrrolidine-3-carboxylate
    • ETHYL-1-BENZYL-3-PYRROLIDINECARBOXYLATE
    • DTXSID60973004
    • J-520526
    • 1-benzyl-3-carboethoxypyrrolidine
    • 5747-92-2
    • AM20040751
    • FT-0635833
    • CS-W001598
    • Ethyl 1-benzyl-pyrrolidine-3-carboxylate, AldrichCPR
    • AC-1442
    • N-BENZYL-3-ETHOXYCARBONYLPYRROLIDINE
    • CYPXEPWPTXKUPL-UHFFFAOYSA-N
    • AB17393
    • AKOS015843412
    • DS-0693
    • EN300-73332
    • (+/-) Ethyl N-benzyl-3-pyrrolidinylcarboxylate
    • A8193
    • MFCD04039852
    • 3-Pyrrolidinecarboxylic acid, 1-(phenylmethyl)-, ethyl ester
    • ethyl-N-benzyl-3-pyrrolidine carboxylate
    • SY005553
    • SCHEMBL1545229
    • ethyl1-benzylpyrrolidine-3-carboxylate
    • N-Benzyl Pyrrolidine-3-carboxylic acid ethyl ester
    • DB-013395
    • MDL： MFCD04039852
    • Inchi： 1S/C14H19NO2/c1-2-17-14(16)13-8-9-15(11-13)10-12-6-4-3-5-7-12/h3-7,13H,2,8-11H2,1H3
    • InChI Key： CYPXEPWPTXKUPL-UHFFFAOYSA-N
    • SMILES： O(CC)C(C1CN(CC2C=CC=CC=2)CC1)=O

Computed Properties

  • Exact Mass: 233.14200
  • Monoisotopic Mass: 233.141579
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 249
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 29.5
  • XLogP3: 2.1

Experimental Properties

  • Density: 1.099
  • Boiling Point: 308.8℃ at 760 mmHg
  • Flash Point: 107.442℃
  • Refractive Index: 1.542
  • PSA: 29.54000
  • LogP: 2.00950

Ethyl 1-benzylpyrrolidine-3-carboxylate Security Information

  • Symbol: GHS06
  • Signal Word：Danger
  • Hazard Statement： H301
  • Warning Statement： P301+P310
  • Hazardous Material transportation number：UN 2811 6.1 / PGIII
  • WGK Germany：3
  • Hazard Category Code： 25
  • Safety Instruction： S26; S36/37/39
  • Hazardous Material Identification： Xi
  • HazardClass：IRRITANT
  • Storage Condition：Store at room temperature
  • Risk Phrases：R36/37/38
  • Safety Term：S26-S36/37/39

Ethyl 1-benzylpyrrolidine-3-carboxylate Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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Ethyl 1-benzylpyrrolidine-3-carboxylate Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:5747-92-2)Ethyl 1-benzylpyrrolidine-3-carboxylate
Order Number:A8193
Stock Status:in Stock
Quantity:100g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:09
Price ($):230.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:5747-92-2)Ethyl 1-benzylpyrrolidine-3-carboxylate
A8193
Purity:99%
Quantity:100g
Price ($):230.0
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